Cas no 86956-75-4 (Thiourea, N'-(3-chloro-4-methylphenyl)-N,N-bis(phenylmethyl)-)

• Product Name: Thiourea, N'-(3-chloro-4-methylphenyl)-N,N-bis(phenylmethyl)-
• CAS No: 86956-75-4
• MF: C₂₂H₂₁ClN₂S
• MW: 380.933542966843
• CID: 660057
• PubChem ID: 8656875
• Update Time: 2025-04-19

Thiourea, N'-(3-chloro-4-methylphenyl)-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N'-(3-chloro-4-methylphenyl)-N,N-bis(phenylmethyl)-
• 1,1-dibenzyl-3-(3-chloro-4-methylphenyl)thiourea
• DTXSID70429204
• 86956-75-4
• AKOS000962567

• Inchi： 1S/C22H21ClN2S/c1-17-12-13-20(14-21(17)23)24-22(26)25(15-18-8-4-2-5-9-18)16-19-10-6-3-7-11-19/h2-14H,15-16H2,1H3,(H,24,26)
• InChI Key： YDNVLBSSWGOUET-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 380.1113975g/mol
• Monoisotopic Mass: 380.1113975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 47.4Ų